Cas no 2172533-25-2 (4-(1-aminocyclobutyl)-1-ethylpiperidin-4-ol)

• Product Name: 4-(1-aminocyclobutyl)-1-ethylpiperidin-4-ol
• CAS No: 2172533-25-2
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 6000508
• PubChem ID: 165599164
• Update Time: 2025-05-23

4-(1-aminocyclobutyl)-1-ethylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-aminocyclobutyl)-1-ethylpiperidin-4-ol
• 2172533-25-2
• EN300-1644372

• Inchi： 1S/C11H22N2O/c1-2-13-8-6-11(14,7-9-13)10(12)4-3-5-10/h14H,2-9,12H2,1H3
• InChI Key： DDLASQKHEUFPNJ-UHFFFAOYSA-N
• SMILES： OC1(CCN(CC)CC1)C1(CCC1)N

Computed Properties

• Exact Mass: 198.173213330g/mol
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 49.5Ų

Additional information on 4-(1-aminocyclobutyl)-1-ethylpiperidin-4-ol

4-(1-Aminocyclobutyl)-1-Ethylpiperidin-4-Ol: A Comprehensive Overview

The compound 4-(1-aminocyclobutyl)-1-ethylpiperidin-4-ol (CAS No. 2172533-25-2) is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug delivery systems, bioactive materials, and catalytic processes. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties, making it a subject of interest for researchers worldwide.

The molecular structure of 4-(1-aminocyclobutyl)-1-ethylpiperidin-4-ol is characterized by a piperidine ring substituted with an ethyl group at position 1 and a cyclobutylamine moiety at position 4. This configuration imparts the molecule with both rigidity and flexibility, enabling it to participate in diverse chemical interactions. The presence of the cyclobutane ring introduces strain, which can be harnessed to design molecules with specific reactivity or selectivity. Recent studies have explored the role of this strain in enhancing the molecule's ability to act as a catalyst in organic reactions, particularly in asymmetric synthesis.

One of the most exciting developments involving 4-(1-aminocyclobutyl)-1-ethylpiperidin-4-ol is its application in drug delivery systems. Researchers have utilized its amphiphilic nature to create nanoparticles capable of encapsulating hydrophobic drugs. These nanoparticles demonstrate improved stability and controlled release profiles, making them ideal candidates for targeted drug delivery. Moreover, the molecule's ability to form self-assembled structures has been leveraged in the development of bio-inspired materials, such as hydrogels and stimuli-responsive polymers.

Recent computational studies have provided deeper insights into the electronic properties of 4-(1-aminocyclobutyl)-1-ethylpiperidin-4-ol. By employing density functional theory (DFT), scientists have mapped the molecule's frontier molecular orbitals, revealing its potential as a versatile ligand in coordination chemistry. This understanding has facilitated the design of metalloenzymes and metalloproteins with enhanced catalytic activity, opening new avenues for green chemistry and sustainable processes.

In terms of synthesis, 4-(1-amino cyclobutyl)-1 ethyl piperidin 4 ol can be prepared via a multi-step process involving ring-opening reactions, nucleophilic substitutions, and cyclizations. The synthesis pathway has been optimized to improve yield and purity, making it more accessible for large-scale production. Innovations in asymmetric catalysis have also enabled the enantioselective synthesis of this compound, which is crucial for applications in chiral recognition and enantioselective drug design.

Despite its numerous advantages, the use of 4-(1-amino cyclobutyl)-1 ethyl piperidin 4 ol is not without challenges. Issues such as stability under physiological conditions and potential toxicity need to be thoroughly investigated before it can be widely adopted in therapeutic applications. Ongoing research is focused on addressing these limitations through structural modifications and advanced characterization techniques.

In conclusion, 4-(1-amino cyclobutyl)-1 ethyl piperidin 4 ol (CAS No. 2172533-25-2) stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple disciplines. With continued research and development, this compound is poised to make significant contributions to fields ranging from medicinal chemistry to materials science.